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‘ Compound of Interest

Compound Name: 4-Benzylcyclohexan-1-amine hydrochloride
CAS No.: 2098019-13-5
Cat. No.: B1485267

Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the application of 4-Benzylcyclohexan-1-amine hydrochlorid

\

research chemical.

Introduction: A Versatile Moiety in Modern Research

4-Benzylcyclohexan-1-amine hydrochloride (CAS No. 16350-96-2), also known as N-benzylcyclohexanamine hydrochloride, is a chemical compol
featuring a benzyl group and a cyclohexylamine moiety.[1][2] This unique structural combination makes it a molecule of significant interest across dive
scientific fields. While its primary formal designation is as an analytical reference standard in forensic chemistry, its utility extends far beyond this app
The presence of a reactive secondary amine on a conformationally distinct cyclohexane ring, coupled with the aromatic benzyl group, renders it a val
building block in organic synthesis and a scaffold for medicinal chemistry explorations.[1]

This document serves as a comprehensive guide to the properties, handling, and principal applications of 4-Benzylcyclohexan-1-amine hydrochloi
provides detailed, field-proven protocols for its use as an analytical standard and as a precursor in synthetic chemistry, grounding all recommendatior
authoritative scientific literature.

Section 1: Compound Profile and Physicochemical Properties

A thorough understanding of a research chemical's properties is fundamental to its effective and safe use in an experimental setting. The key physico
data for 4-Benzylcyclohexan-1-amine hydrochloride are summarized below.

Property Value Source(s)
CAS Number 16350-96-2 [2][3]
IUPAC Name N-benzylcyclohexanamine;hydrochloride [2][4]

N-benzylcyclohexanamine HCI, N-Benzyl-N-
Synonyms ) 121131
cyclohexylamine, NBCA

Molecular Formula C13H20CIN [2]
Molecular Weight 225.76 g/mol [1]
Appearance Neat solid / White or light yellow crystal powder [31[5]
Melting Point 252-253 °C [2]
Solubility Soluble in Methanol, Acetonitrile, and Chloroform [2][3]
Storage Temperature Room Temperature / -20°C for long-term stability [2][3][6]
InChl Key JIXIRAQIPRWLSTD-UHFFFAOYSA-N [2]
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Section 2: Safety, Handling, and Storage Protocols

As a research chemical, 4-Benzylcyclohexan-1-amine hydrochloride requires careful handling to ensure personnel safety and experimental integri
compound is classified as harmful and an irritant.[2][4]

GHS Hazard Summary

Hazard Statement Description Precautionary Code
H302 Harmful if swallowed P301+P312

H315 Causes skin irritation P280, P302+P352

H319 Causes serious eye irritation P280, P305+P351+P338
H335 May cause respiratory irritation P261

Protocol for Safe Handling and Storage

This protocol outlines the essential steps for managing the chemical within a laboratory environment.
1. Personal Protective Equipment (PPE):

« Always wear a standard laboratory coat, nitrile gloves, and chemical safety goggles.[7]
* When handling the solid powder outside of a fume hood, a dust mask or respirator is recommended to avoid inhalation.[8]

2. Engineering Controls:

« All weighing and preparation of stock solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.[9]
« Ensure an eyewash station and safety shower are readily accessible in the workspace.[9]

3. Handling and Use:

» Avoid direct contact with skin and eyes.[10] In case of skin contact, wash immediately and thoroughly with soap and water.[8] In case of eye contac
cautiously with water for several minutes.[10]

» Avoid creating dust when handling the solid material.

« Do not eat, drink, or smoke in areas where the chemical is handled.[10]

4. Storage:

« Store the compound in its original, tightly sealed container.[8]

« For long-term stability as an analytical standard, storage at -20°C is recommended.[3] For general synthetic use, storage at room temperature in a
atmosphere is acceptable.[2]

« Keep away from strong oxidizing agents and acids.[10]

5. Disposal:

« Dispose of waste material and contaminated supplies through an approved waste disposal facility, in accordance with local, state, and federal regu
not allow the product to enter drains.[8]

Section 3: Core Research Applications

The utility of 4-Benzylcyclohexan-1-amine hydrochloride is primarily centered on two key areas: its role as an analytical standard in forensic scien
function as a versatile intermediate in organic and medicinal chemistry.

Forensic and Toxicological Analysis

4-Benzylcyclohexan-1-amine has been identified as a cutting agent or adulterant in street samples of 3,4-Methylenedioxymethamphetamine (MDMA)
discovery makes its hydrochloride salt an essential analytical reference standard. Forensic laboratories utilize certified standards like this for the unar
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identification and quantification of substances in seized materials. Its primary application in this context is in chromatographic methods, particularly G
Chromatography-Mass Spectrometry (GC-MS), where its unique fragmentation pattern and retention time allow for positive identification.[3]

Intermediate in Organic & Medicinal Chemistry

The compound's structure is a valuable scaffold for the synthesis of more complex molecules. The secondary amine is a nucleophilic center that can
undergo reactions such as N-alkylation, acylation, and reductive amination.[1]

« Rationale for Use: The cyclohexyl ring provides a non-planar, saturated core that can influence the spatial orientation of substituents, which is critic
receptor binding and biological activity. The benzyl group can engage in hydrophobic and 1t-stacking interactions within protein binding pockets. Th
combination is found in various neuropharmacologically active agents.[11]

* Relevance to Drug Discovery: The trans-isomer of substituted cyclohexaneamines is a crucial structural element in the antipsychotic drug Caripraz
potent dopamine Ds/D:z receptor partial agonist.[12] While 4-Benzylcyclohexan-1-amine is not a direct precursor, its core structure is highly relevan
synthesis of analogs for structure-activity relationship (SAR) studies. Furthermore, dibenzylamine derivatives have been investigated as inhibitors ¢
acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in the pathology of Alzheimer's disease.[11] This compound ¢
an excellent starting point for generating libraries of such derivatives for screening.

Section 4: Experimental Protocols

The following protocols provide step-by-step methodologies for common applications of 4-Benzylcyclohexan-1-amine hydrochloride.

Protocol: Preparation of an Analytical Stock Solution (1 mg/mL)

This protocol is designed for preparing a standard solution for use in chromatographic analysis (e.g., GC-MS, HPLC).
Materials:

* 4-Benzylcyclohexan-1-amine hydrochloride

« Methanol (HPLC or GC-MS grade)

« Analytical balance (readable to 0.01 mg)

¢ 10 mL volumetric flask (Class A)

» Glass Pasteur pipette or syringe

» Vortex mixer and/or sonicator

Procedure:

« Accurately weigh approximately 10.0 mg of 4-Benzylcyclohexan-1-amine hydrochloride and record the exact weight.

o Carefully transfer the weighed solid into the 10 mL volumetric flask.

« Add approximately 5-7 mL of methanol to the flask.

» Cap the flask and vortex or sonicate for 2-5 minutes, or until the solid is completely dissolved. The compound is soluble in methanol.[3]
» Allow the solution to return to room temperature.

« Carefully add methanol dropwise until the bottom of the meniscus aligns with the calibration mark on the neck of the flask.
« Invert the flask 10-15 times to ensure the solution is homogeneous.

« Calculate the final concentration based on the exact weight and transfer the solution to a labeled, sealed vial for storage at -20°C.
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Protocol: General Procedure for Synthetic N-Acylation

This protocol demonstrates the use of the compound as a nucleophile in a standard acylation reaction to form an amide, a common transformation in
chemistry.

Causality: The lone pair of electrons on the nitrogen atom of the secondary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon o
chloride. A non-nucleophilic base (e.g., triethylamine) is added to neutralize the HCI generated during the reaction, preventing the protonation and de:
the starting amine.

Materials:

* 4-Benzylcyclohexan-1-amine hydrochloride (1.0 eq)

» Acetyl chloride (or other acyl chloride) (1.1 eq)

o Triethylamine (EtsN) (2.2 eq)

» Dichloromethane (DCM), anhydrous

* Magnetic stirrer and stir bar

* Round-bottom flask

» Ice-water bath

« Standard workup and purification equipment (separatory funnel, rotary evaporator, flash chromatography supplies)

Procedure:

» To a round-bottom flask under an inert atmosphere (e.g., nitrogen), add 4-Benzylcyclohexan-1-amine hydrochloride (1.0 eq) and anhydrous DC
» Cool the flask in an ice-water bath.

« Add triethylamine (2.2 eq) to the suspension and stir for 10 minutes. The extra equivalent of base is to deprotonate the hydrochloride salt to the fre
« Slowly add the acyl chloride (1.1 eq) dropwise to the stirring solution.

« Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by Thin Layer Chromatography (TLC).

» Workup: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel.

* Separate the organic layer. Wash with water, then with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: The resulting crude amide can be purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a g
ethyl acetate in hexanes).

Section 5: Visualization of Experimental Workflows

Diagrams created using Graphviz provide a clear visual representation of the logical flow for key applications.
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Workflow: 4-Benzylcyclohexan-1-amine HCIl as a Synthetic Precursor
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Caption: General workflow for using the compound in a synthetic transformation.
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Workflow: Use as a Forensic Analytical Standard
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Caption: Workflow for forensic identification and quantification.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenChChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering ress Hastt

scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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